(1S,3R,4R)-3-Hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acid hydrochloride

• Molecular Formula: C7H12ClNO3
• Molecular Weight: 193.63 g/mol
• IUPAC Name: (1S,3R,4R)-3-hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H11NO3.ClH/c9-5-3-7(6(10)11)2-1-4(5)8-7;/h4-5,8-9H,1-3H2,(H,10,11);1H/t4-,5-,7+;/m1./s1
• InChI Key: UTWJYPKOLIWBJE-SPVONFOCSA-N
• Isomeric SMILES: C1C[C@]2(C[C@H]([C@@H]1N2)O)C(=O)O.Cl
• Canonical SMILES: C1CC2(CC(C1N2)O)C(=O)O.Cl

Description

(1S,3R,4R)-3-Hydroxy-7-azabicyclo[221]heptane-1-carboxylic acid hydrochloride is a complex organic compound with a unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

(1S,3R,4R)-3-Hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

Chemistry

Biology

Medicine

Industry

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1S,3R,4R)-3-Hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acid hydrochloride include other bicyclic compounds with similar structures, such as:

• (1S,3R,4R)-3-Hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acid
• (1S,3R,4R)-3-Hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acid methyl ester .

Uniqueness

What sets this compound apart from similar compounds is its specific functional groups and the presence of the hydrochloride salt.